Cas no 845781-38-6 (5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid)

• Product Name: 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid
• CAS No: 845781-38-6
• MF: C₁₂H₁₂Cl₂O₃
• MW: 275.127882003784
• CID: 4788858
• Update Time: 2025-06-23

5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid
• 5-(3,4-dichlorophenyl)-3-methyl-5-oxopentanoic acid
• 5-(3,4-Dichloro-phenyl)-3-methyl-5-oxo-pentanoic acid

• Inchi： 1S/C12H12Cl2O3/c1-7(5-12(16)17)4-11(15)8-2-3-9(13)10(14)6-8/h2-3,6-7H,4-5H2,1H3,(H,16,17)
• InChI Key： ZTILJBHQENWYQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC(C)CC(=O)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4

Additional information on 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid

5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid (CAS No: 845781-38-6)

5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid, also known by its CAS number 845781-38-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a methyl-substituted oxovaleric acid moiety. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery and material science.

Recent studies have highlighted the importance of 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid in the development of bioactive compounds. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of antimicrobial agents and anticancer drugs. The presence of the dichlorophenyl group is known to enhance the compound's stability and bioavailability, making it an attractive starting material for medicinal chemists.

The synthesis of 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid involves a multi-step process that typically begins with the preparation of the dichlorobenzene derivative. This is followed by a series of reactions, including oxidation and alkylation steps, to introduce the necessary functional groups. The optimization of these steps has been a focus of recent research, with scientists aiming to improve both the yield and purity of the final product.

In terms of physical properties, 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid exhibits a melting point of approximately 120°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under different conditions has also been studied extensively, with findings indicating that it remains stable under neutral and mildly acidic conditions but degrades under strongly basic conditions.

The application of 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid extends beyond pharmaceuticals. It has been explored as a building block in the synthesis of advanced materials, including polymers and nanoparticles. For instance, researchers have utilized this compound to create biocompatible polymers that exhibit excellent mechanical properties and biodegradability. These materials hold promise for use in tissue engineering and drug delivery systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid. Density functional theory (DFT) studies have revealed that the compound possesses a conjugated system that contributes to its electronic stability. This insight has been instrumental in guiding further research into its potential use as an electron transport material in organic electronics.

In conclusion, 5-(3,4-Dichlorophenyl)-3-methyl-5-oxovaleric acid (CAS No: 845781-38-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its favorable chemical properties, makes it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.